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Compound of Interest

Compound Name: Disperse blue 165:1

Cat. No.: B15557020 Get Quote

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the dyeing of cellulose acetate nanofibers (CANF) using C.I.

Disperse Blue 165:1. The protocols detailed below are based on the high-temperature

exhaust method, utilizing environmentally friendly deep eutectic solvents (DES) as a dyeing

medium, which has been shown to provide excellent colorimetric properties and good color

fixation.[1]

Introduction
Cellulose acetate nanofibers have garnered significant attention in various fields, including

biomedical applications and textiles, due to their high surface area, mechanical strength, and

absorption capacity. The coloration of these nanofibers is crucial for many applications.

Disperse dyes, such as C.I. Disperse Blue 165:1, are suitable for dyeing hydrophobic fibers

like cellulose acetate.[2][3] This document outlines a detailed protocol for dyeing CANF with

Disperse Blue 165:1 in a choline chloride-based deep eutectic solvent system, which serves

as a green alternative to conventional aqueous dyeing methods.[1][4] This method has been

demonstrated to be efficient, requiring shorter dyeing times compared to traditional processes.

[5][4]

Data Presentation
The following tables summarize the key materials used in the dyeing process and the color

fastness properties of cellulose acetate nanofibers dyed with C.I. Disperse Blue 165:1 in a

choline chloride:ethylene glycol (CC:EG) medium.
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Table 1: Materials for Dyeing Process

Material Supplier Purpose

Cellulose Acetate (CA) Sigma-Aldrich Nanofiber production

C.I. Disperse Blue 165:1 Huntsman Dye

Choline Chloride (CC) SCR Company Component of DES

Ethylene Glycol (EG) Sigma-Aldrich Component of DES

Acetone - Solvent for CA

Dimethylacetamide (DMAc) - Solvent for CA

Source: Information compiled from multiple sources.[6]

Table 2: Color Fastness Properties of CANF Dyed with Disperse Blue 165:1 in CC:EG

Medium

Fastness Test Standard Result

Light Fastness ISO 105-B02 Good

Washing Fastness ISO 105-C10:2006 Good

Note: The results indicate that the choline chloride:ethylene glycol (CC:EG) medium provides

superior color fixation properties compared to a choline chloride:urea (CC:Urea) medium.[1]

Experimental Protocols
This section provides detailed methodologies for the preparation of cellulose acetate

nanofibers and the subsequent dyeing process with Disperse Blue 165:1.

1. Preparation of Cellulose Acetate Nanofibers (CANF) via Electrospinning

This protocol describes the fabrication of CANF using an electrospinning apparatus.

Materials and Equipment:
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Cellulose Acetate (CA)

Acetone/Dimethylacetamide (DMAc) solvent mixture

Electrospinning apparatus (e.g., Tong Li Tech, TL-PRO-BM)

Syringe with a metallic tip

Digital syringe pump (e.g., Tong Li Tech, TL-F6)

Rotating drum collector covered with aluminum foil

Procedure:

Prepare a 12% (w/v) solution of cellulose acetate in a 2:1 mixture of acetone and

dimethylacetamide.

Load the polymer solution into a syringe fitted with a metallic tip.

Mount the syringe on a digital syringe pump and set the feed rate to 0.10 mL/h.

Connect the metallic tip of the syringe to a positive electrode and a negative electrode to

the rotating drum collector.

Position the syringe tip at a distance of 14 cm from the collector.

Set the drum rotation speed to 150 rpm.

Apply a voltage of 15 kV to initiate the electrospinning process.

Maintain the temperature at 27–29 °C and a relative humidity of 50–55% during the

process.

Collect the nanofiber web on the aluminum foil.

Air-dry the resulting nanofibers for 24 hours.[4]

2. Dyeing of CANF with Disperse Blue 165:1 using a Deep Eutectic Solvent
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This protocol details the high-temperature exhaust dyeing method in a choline

chloride:ethylene glycol (CC:EG) deep eutectic solvent.

Materials and Equipment:

Cellulose Acetate Nanofibers (CANF)

C.I. Disperse Blue 165:1

Choline Chloride (CC)

Ethylene Glycol (EG)

Glass tubes

High-temperature dyeing apparatus

Procedure:

Prepare the deep eutectic solvent by mixing choline chloride and ethylene glycol in a 1:2

molar ratio to create the CC:EG (1:2) medium.

Prepare a dye bath in a glass tube with a liquor-to-goods ratio of 1:100.

Disperse the C.I. Disperse Blue 165:1 dye in the CC:EG medium.

Immerse the CANF sample in the dye bath.

Place the glass tube in the high-temperature dyeing apparatus.

Raise the temperature to the optimal dyeing temperature of 75 °C. The color strength has

been observed to be highest at this temperature.[7]

Maintain the dyeing process for an optimal duration of 30 minutes to achieve significant

dye adsorption.[1]

After dyeing, remove the sample from the dye bath. No extensive washing is required after

the process.[1]
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Allow the dyed nanofibers to dry.

Visualizations
The following diagrams illustrate the experimental workflow for preparing and dyeing the

cellulose acetate nanofibers.

CANF Preparation Workflow

Prepare 12% CA Solution
(Acetone/DMAc 2:1)

Electrospinning
(15 kV, 14 cm, 0.10 mL/h)

Collect Nanofibers
on Rotating Drum (150 rpm)

Air Dry for 24 hours

Click to download full resolution via product page

Caption: Workflow for the preparation of cellulose acetate nanofibers.
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Dyeing Process Workflow

Prepare CC:EG (1:2)
Deep Eutectic Solvent

Prepare Dye Bath
(Disperse Blue 165:1 in DES)

Immerse CANF Sample
(Liquor Ratio 1:100)

High-Temperature Dyeing
(75 °C for 30 min)

Remove and Dry Sample
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Caption: Workflow for dyeing cellulose acetate nanofibers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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